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Compound of Interest

Compound Name: Ethyl nitrite

Cat. No.: B085821 Get Quote

Application Note & Protocol
Topic: Preparation and Standardization of Ethyl Nitrite Gas for Experimental Use

Audience: Researchers, scientists, and drug development professionals.

Abstract: Ethyl nitrite (C₂H₅NO₂) is a volatile alkyl nitrite that serves as a potent nitric oxide

(NO) donor in biomedical research. Its ability to release NO makes it a valuable tool for

studying physiological processes mediated by the NO signaling pathway, such as vasodilation

and neurotransmission.[1] The inherent instability and volatility of ethyl nitrite necessitate

standardized procedures for its synthesis and the preparation of gas mixtures to ensure

experimental reproducibility and safety.[2] This document provides detailed protocols for the

laboratory synthesis of liquid ethyl nitrite and its subsequent preparation into a standardized

gas mixture for experimental applications.

Physicochemical Properties of Ethyl Nitrite
A summary of the key properties of ethyl nitrite is essential for safe handling and storage.
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Property Value

Molecular Formula C₂H₅NO₂[3]

Molar Mass 75.07 g/mol [3]

Appearance Colorless to yellowish volatile liquid[3][4]

Odor Characteristic sweet, rum-like, or fruity odor[4]

Boiling Point 17 °C (63 °F)[5]

Flash Point -35 °C (-31 °F)[4]

Solubility
Slightly soluble in water; miscible with ethanol

and ether[4]

Stability
Decomposes in light and spontaneously at

temperatures above 90°C (194°F)[3][4]

Biological Activity and Signaling Pathway
Ethyl nitrite's primary biological effect is mediated through its decomposition to release nitric

oxide (NO).[1] NO is a critical signaling molecule that activates soluble guanylate cyclase

(sGC), leading to an increase in cyclic guanosine monophosphate (cGMP) levels. This cascade

ultimately results in smooth muscle relaxation and vasodilation.
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Start

Prepare Acid Solution:
Add 40ml H₂SO₄ to 120ml H₂O.

Cool.

Prepare Ethanol Solution:
Mix 85ml EtOH (90%) with 85ml H₂O.

Combine Solutions:
Add ethanol solution to cooled acid solution.

Cool combined mixture
to 0°C in an ice bath.

Reaction:
Add nitrite solution dropwise to the

cooled mixture, keeping Temp < 5°C.Prepare Nitrite Solution:
Dissolve 100g NaNO₂ in 280ml H₂O.

Filter.

Separate Layers:
Decant liquid from Na₂SO₄ crystals.

Use separatory funnel to isolate
the upper ethyl nitrite layer.

Wash 1:
Wash with 20ml ice-cold water.

Wash 2:
Wash with 15ml of 0.6% Na₂CO₃ solution.

Dry:
Agitate with anhydrous K₂CO₃.

Filter to obtain
purified liquid ethyl nitrite.

Store in a cool, dark place
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Start

Pre-treat Gas Cylinder:
Clean with diluent gas and passivate

internal surfaces if necessary.

Evacuate Cylinder:
Connect to vacuum pump and

evacuate to < 10 microns.

Weigh Syringe (m₁):
Draw liquid ethyl nitrite into a
gas-tight syringe and weigh it.

Inject Ethyl Nitrite:
Inject the liquid into the

evacuated cylinder.

Re-weigh Syringe (m₂):
Weigh the now-empty syringe.

Calculate Mass:
Mass of EN = m₁ - m₂

Pressurize with N₂:
Fill the cylinder with high-purity

nitrogen to the desired pressure.

Homogenize:
Place cylinder on a roller for

>30 minutes to ensure mixing.

Analyze & Verify:
Use GC-MS to verify the final
concentration of ethyl nitrite.

Standardized Gas Ready

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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